SB-272183

• Molecular Formula: C29H28ClN5O
• Molecular Weight: 498.0 g/mol
• InChI: InChI=1S/C29H28ClN5O/c1-33-14-16-34(17-15-33)28-19-27-21(18-25(28)30)10-13-35(27)29(36)32-26-7-6-22(20-8-11-31-12-9-20)23-4-2-3-5-24(23)26/h2-9,11-12,18-19H,10,13-17H2,1H3,(H,32,36)
• InChIKey: DAPBIPAGJXKFCI-UHFFFAOYSA-N

SB-272183: Triple 5-HT1A/1B/1D Antagonist

SB-272183 (5-Chloro-2,3-dihydro-6-[4-methylpiperazin-1-yl]-1[4-pyridin-4-yl]naphth-1-ylaminocarbonyl]-1H-indole; CAS 216058-27-4) is a synthetic small-molecule mixed antagonist at the serotonin 5-HT1A, 5-HT1B, and 5-HT1D receptors. It was developed by GlaxoSmithKline as the first pharmacological agent reported to possess simultaneous antagonist activity at all three presynaptic serotonin autoreceptors [1]. The compound exhibits high binding affinity across all three targets (pKi values of 8.0, 8.1, and 8.7, respectively) with a selectivity window of at least 30-fold over 5-HT7 and β2 receptors and ≥100-fold over a broad panel of other aminergic receptors [1]. SB-272183 displays a pharmacologically consequential dissociation between its recombinant-system behavior (partial agonist) and its native-tissue behavior (silent antagonist), making it a mechanistically informative tool compound for probing serotonin autoreceptor function [1].

Supports studies requiring concurrent blockade of all three presynaptic serotonin autoreceptors without polypharmacy

Reported silent antagonist profile in native dorsal raphe tissue – supports mechanistic interpretation of 5-HT efflux

Balanced affinity across 5-HT1A, 5-HT1B, and 5-HT1D with defined selectivity over aminergic off-targets

• [1] Watson J, Roberts C, Scott C, Kendall I, Collin L, Day NC, Harries MH, Soffin E, Davies CH, Randall AD, Heightman T, Gaster L, Wyman P, Parker C, Price GW, Middlemiss DN. SB-272183, a selective 5-HT1A, 5-HT1B and 5-HT1D receptor antagonist in native tissue. Br J Pharmacol. 2001 Jul;133(6):797-806. doi: 10.1038/sj.bjp.0704133. PMID: 11454652. View Source

Why Single/Dual 5-HT1 Antagonists Cannot Replace SB-272183

The 5-HT1 receptor subfamily is pharmacologically segmented: selective tool compounds such as WAY100635 target only 5-HT1A (pKi ~8.9), GR127935 targets only 5-HT1B/1D (pKi 8.5 at both, with >100-fold selectivity against 5-HT1A), and BRL-15572 preferentially targets 5-HT1D (pKi 7.9, 60-fold selective over 5-HT1B) [1][2]. None of these agents provide concurrent blockade of all three presynaptic autoreceptors that regulate serotonergic tone. Consequently, an investigator requiring simultaneous antagonism of cell-body (5-HT1A) and terminal (5-HT1B/1D) autoreceptors—for example, to achieve unrestricted elevation of extracellular 5-HT in microdialysis or voltammetry paradigms—must either use SB-272183 or administer two or three separate antagonists, which introduces pharmacokinetic confounds and non-parallel receptor occupancy kinetics [1]. The quantitative selectivity and functional profiles documented below establish that SB-272183 is not interchangeable with any single-receptor or dual-receptor 5-HT1 antagonist.

Single-subtype antagonists

Compounds selective for 5-HT1A (e.g., WAY100635) or 5-HT1B/1D (e.g., GR127935) do not provide simultaneous blockade of all three autoreceptors.

Dual-receptor agents

BRL-15572 or GR127935 lack 5-HT1A coverage; WAY100635 lacks terminal autoreceptor blockade, limiting ability to fully disinhibit 5-HT release.

Polypharmacy confounds

Co-administering separate antagonists introduces pharmacokinetic variability and non-parallel receptor occupancy kinetics that may obscure interpretation.

• [1] Watson J, Roberts C, Scott C, Kendall I, Collin L, Day NC, Harries MH, Soffin E, Davies CH, Randall AD, Heightman T, Gaster L, Wyman P, Parker C, Price GW, Middlemiss DN. SB-272183, a selective 5-HT1A, 5-HT1B and 5-HT1D receptor antagonist in native tissue. Br J Pharmacol. 2001 Jul;133(6):797-806. doi: 10.1038/sj.bjp.0704133. View Source
• [2] Price GW, Burton MJ, Collin LJ, Duckworth M, Gaster L, Göthert M, Ham P, Haywood PA, Hibert MF, Hoogesteger FJ, et al. SB-216641 and BRL-15572 – compounds to pharmacologically discriminate h5-HT1B and h5-HT1D receptors. Naunyn-Schmiedeberg's Arch Pharmacol. 1997;356(3):312-320. doi: 10.1007/PL00005056. View Source

SB-272183: Quantitative Differentiation Evidence

Triple Receptor Binding Affinity: SB-272183 vs. Selective Antagonists

SB-272183 is the only compound in the 5-HT1 antagonist class that achieves pKi ≥ 8.0 at human recombinant 5-HT1A, 5-HT1B, and 5-HT1D receptors simultaneously [1]. The selective 5-HT1A antagonist WAY100635 has pKi of 8.9–9.2 at 5-HT1A but negligible affinity at 5-HT1B/1D . The 5-HT1B/1D antagonist GR127935 has pKi of 8.5 at both 5-HT1B and 5-HT1D but >100-fold lower affinity at 5-HT1A [2]. The 5-HT1D-preferring antagonist BRL-15572 has pKi of 7.9 at 5-HT1D with 60-fold selectivity over 5-HT1B, and pKi of only 7.7 at 5-HT1A [3]. No other single chemical entity provides balanced, sub-100 nM affinity across all three presynaptic autoreceptors.

Triple Receptor Binding Affinity

Head-to-head

SB-272183: 5-HT1A pKi 8.0, 5-HT1B pKi 8.1, 5-HT1D pKi 8.7
All comparators miss ≥1 subtype coverage

Single-agent tool for simultaneous autoreceptor blockade without polypharmacy

≥30-fold selectivity over 5-HT7/β2; human recombinant radioligand binding

Evidence Dimension	Binding affinity (pKi) at human recombinant 5-HT1A, 5-HT1B, and 5-HT1D receptors
Target Compound Data	5-HT1A pKi = 8.0; 5-HT1B pKi = 8.1; 5-HT1D pKi = 8.7 (all ≥ 8.0, all three receptors covered)
Comparator Or Baseline	WAY100635: 5-HT1A pKi ~8.9 (5-HT1B/1D not covered); GR127935: 5-HT1B/1D pKi = 8.5 (5-HT1A not covered); BRL-15572: 5-HT1D pKi = 7.9 (5-HT1B pKi = 6.1; 5-HT1A pKi = 7.7); SB-616234: 5-HT1B pKi = 8.3 (5-HT1D pKi = 6.6, 5-HT1A not covered)
Quantified Difference	SB-272183 is the only comparator with simultaneous pKi ≥ 8.0 at all three receptor subtypes; all other compounds fail to cover at least one autoreceptor with comparable affinity.
Conditions	Radioligand binding assays using [3H]5-HT or [3H]-8-OH-DPAT at human recombinant receptors expressed in CHO or HEK293 cells

Why This Matters

For experiments requiring concurrent blockade of all three presynaptic serotonin autoreceptors without polypharmacy, SB-272183 is the only single-agent tool available.

• [1] Watson J, Roberts C, Scott C, Kendall I, Collin L, Day NC, Harries MH, Soffin E, Davies CH, Randall AD, Heightman T, Gaster L, Wyman P, Parker C, Price GW, Middlemiss DN. SB-272183, a selective 5-HT1A, 5-HT1B and 5-HT1D receptor antagonist in native tissue. Br J Pharmacol. 2001 Jul;133(6):797-806. doi: 10.1038/sj.bjp.0704133. View Source
• [2] National Center for Biotechnology Information. PubChem Compound Summary for GR 127935 hydrochloride. Potent and selective 5-HT1B/1D receptor antagonist (pKi = 8.5). Accessed via PubChem.ncbi.nlm.nih.gov. View Source
• [3] Price GW, Burton MJ, Collin LJ, Duckworth M, Gaster L, Göthert M, Ham P, Haywood PA, Hibert MF, Hoogesteger FJ, et al. SB-216641 and BRL-15572 – compounds to pharmacologically discriminate h5-HT1B and h5-HT1D receptors. Naunyn-Schmiedeberg's Arch Pharmacol. 1997;356(3):312-320. doi: 10.1007/PL00005056. View Source

Recombinant Partial Agonist vs. Native Silent Antagonist

In [35S]-GTPγS binding assays at human recombinant receptors, SB-272183 acts as a partial agonist with intrinsic activities (relative to 5-HT = 1.0) of 0.4 ± 0.1 at 5-HT1A, 0.4 ± 0.0 at 5-HT1B, and 0.8 ± 0.1 at 5-HT1D [1]. At h5-HT1B and h5-HT1D, these intrinsic activities are comparable to those of GR127935 [1]. Critically, however, in [35S]-GTPγS autoradiography using rat and human dorsal raphe nucleus (DRN) sections—a native tissue preparation—SB-272183 displays no detectable intrinsic activity at concentrations up to 10 μM, while retaining the ability to fully block 5-HT-induced stimulation [1]. This functional state-dependence (partial agonist in recombinant overexpression systems; silent antagonist in native tissue expressing endogenous receptor density and coupling) is not uniformly documented for GR127935 in the same native tissue context.

Recombinant vs. Native Functional State

Head-to-head

Recombinant IA: 0.4 (5-HT1A), 0.4 (5-HT1B), 0.8 (5-HT1D)
Native DRN: IA 0 (silent antagonist) up to 10 µM

Silent native-tissue profile reduces confounding partial agonism in ex vivo CNS studies

[35S]-GTPγS autoradiography; GR127935 lacks 5-HT1A activity in either system

Evidence Dimension	Intrinsic activity (Emax relative to 5-HT) in recombinant vs. native tissue [35S]-GTPγS binding
Target Compound Data	Recombinant: IA = 0.4 (5-HT1A), 0.4 (5-HT1B), 0.8 (5-HT1D); Native DRN: IA = 0 up to 10 μM (silent antagonist)
Comparator Or Baseline	GR127935: intrinsic activities comparable to SB-272183 at recombinant h5-HT1B and h5-HT1D; native tissue silent antagonism at 5-HT1B receptors reported in separate studies. However, GR127935 lacks 5-HT1A coverage entirely.
Quantified Difference	SB-272183 uniquely shows partial agonism at recombinant 5-HT1A (IA = 0.4) yet silent antagonism at native 5-HT1A in DRN. GR127935 has no 5-HT1A activity in either system.
Conditions	[35S]-GTPγS binding in membranes from CHO cells expressing human recombinant receptors; [35S]-GTPγS autoradiography in rat and human dorsal raphe nucleus sections

Why This Matters

Compounds with partial agonist activity in recombinant assays may produce misleading efficacy signals in overexpression systems; SB-272183's validated silent antagonist profile in native tissue reduces the risk of confounding partial agonism in ex vivo CNS preparations.

• [1] Watson J, Roberts C, Scott C, Kendall I, Collin L, Day NC, Harries MH, Soffin E, Davies CH, Randall AD, Heightman T, Gaster L, Wyman P, Parker C, Price GW, Middlemiss DN. SB-272183, a selective 5-HT1A, 5-HT1B and 5-HT1D receptor antagonist in native tissue. Br J Pharmacol. 2001 Jul;133(6):797-806. doi: 10.1038/sj.bjp.0704133. View Source

Functional Antagonism: pA2 at 5-HT1A and 5-HT1B Receptors

In [35S]-GTPγS functional antagonist studies, SB-272183 inhibited 5-HT-induced stimulation at human recombinant 5-HT1A and 5-HT1B receptors with pA2 values of 8.2 ± 0.2 and 8.5 ± 0.1, respectively [1]. These pA2 values are consistent with the binding pKi values (8.0 and 8.1), confirming that receptor occupancy translates efficiently into functional antagonism without rightward shifts indicative of poor coupling efficiency [1]. Antagonist pA2 studies could not be performed at h5-HT1D receptors due to the high intrinsic activity (0.8) at this subtype, a limitation that should be factored into experimental designs targeting 5-HT1D-mediated responses [1]. No comparator pA2 data from the same study are available for GR127935 at h5-HT1A, since GR127935 lacks meaningful 5-HT1A affinity.

Functional Antagonism pA2

Reported

pA2 8.2 ± 0.2 (5-HT1A), 8.5 ± 0.1 (5-HT1B); 5-HT1D n.d.

Binding-to-antagonism translation confirms efficient receptor occupancy for signal transduction studies

5-HT1D pA2 not determinable due to high intrinsic activity; factor into experimental design

Evidence Dimension	Functional antagonist potency (pA2) in [35S]-GTPγS binding at human recombinant receptors
Target Compound Data	pA2 = 8.2 ± 0.2 (5-HT1A); pA2 = 8.5 ± 0.1 (5-HT1B); 5-HT1D: not determinable due to high intrinsic activity (IA = 0.8)
Comparator Or Baseline	GR127935: no 5-HT1A pA2 available (lacks 5-HT1A affinity). WAY100635: pA2 ≈ 9.7 at 5-HT1A (literature) but no 5-HT1B/1D coverage. Binding pKi values for SB-272183 serve as internal baseline.
Quantified Difference	pA2 values (8.2, 8.5) closely match pKi values (8.0, 8.1), indicating efficient receptor reserve-independent coupling. The absence of h5-HT1D pA2 due to high intrinsic activity is a distinguishing limitation.
Conditions	[35S]-GTPγS binding in membranes from CHO cells expressing human recombinant 5-HT1A or 5-HT1B receptors; 5-HT used as agonist

Why This Matters

Functional pA2 data confirm that SB-272183's binding affinity translates into genuine receptor blockade rather than non-productive occupancy, a critical quality-control parameter for tool compound selection in signal transduction studies.

• [1] Watson J, Roberts C, Scott C, Kendall I, Collin L, Day NC, Harries MH, Soffin E, Davies CH, Randall AD, Heightman T, Gaster L, Wyman P, Parker C, Price GW, Middlemiss DN. SB-272183, a selective 5-HT1A, 5-HT1B and 5-HT1D receptor antagonist in native tissue. Br J Pharmacol. 2001 Jul;133(6):797-806. doi: 10.1038/sj.bjp.0704133. View Source

Off-Target Selectivity: SB-272183 vs. Other Mixed 5-HT1 Antagonists

SB-272183 was screened against a panel of 14 additional receptors including 5-HT1E, 5-HT1F, 5-HT2A, 5-HT2B, 5-HT2C, 5-HT4, 5-HT6, 5-HT7, D2, D3, α1B-adrenergic, and β2-adrenergic receptors [1]. It demonstrated 30-fold selectivity over 5-HT7 and β2 receptors, and ≥100-fold selectivity over all other receptors tested [1]. This selectivity profile is particularly notable because the later-generation mixed 5-HT1A/1B/1D antagonist GSK-588045 (and its analog GSK163090) was subsequently reported to also possess nanomolar affinity for the serotonin transporter (SERT), introducing an additional pharmacological activity beyond pure receptor antagonism [2]. In contrast, GR127935 exhibits >100-fold selectivity for 5-HT1B/1D but entirely lacks 5-HT1A coverage, making its selectivity profile orthogonal rather than superior [3].

Off-Target Selectivity Profile

Head-to-head

≥30-fold over 5-HT7, β2; ≥100-fold over 12 other aminergic targets
Later analogs (GSK-588045) show nanomolar SERT affinity

Defined selectivity window supports attribution of effects to 5-HT1 autoreceptors

No SERT activity; cleaner pharmacological boundary for autoreceptor interpretation

Evidence Dimension	Fold-selectivity over off-target receptors in radioligand binding panel
Target Compound Data	30-fold over 5-HT7 and β2; ≥100-fold over 5-HT1E, 5-HT1F, 5-HT2A, 5-HT2B, 5-HT2C, 5-HT4, 5-HT6, D2, D3, α1B (panel of 14 receptors)
Comparator Or Baseline	GR127935: >100-fold selective for 5-HT1B/1D over 5-HT1A, 5-HT2A, 5-HT2C (no 5-HT1A coverage). GSK-588045/GSK163090: mixed 5-HT1A/1B/1D antagonist but with additional nanomolar SERT affinity.
Quantified Difference	SB-272183 maintains ≥30-fold selectivity across a 14-target panel while covering all three autoreceptors. GR127935 achieves higher selectivity within its narrower target range. GSK analogs introduce SERT activity absent in SB-272183.
Conditions	Radioligand binding competition assays at human recombinant receptors expressed in CHO or HEK293 cells (see Watson et al. Table 3 for full selectivity panel)

Why This Matters

When experimental interpretation requires clean attribution of effects to 5-HT1 autoreceptor blockade without confounding transporter inhibition or off-target receptor engagement, SB-272183's selectivity profile offers a defined pharmacological boundary.

• [1] Watson J, Roberts C, Scott C, Kendall I, Collin L, Day NC, Harries MH, Soffin E, Davies CH, Randall AD, Heightman T, Gaster L, Wyman P, Parker C, Price GW, Middlemiss DN. SB-272183, a selective 5-HT1A, 5-HT1B and 5-HT1D receptor antagonist in native tissue. Br J Pharmacol. 2001 Jul;133(6):797-806. doi: 10.1038/sj.bjp.0704133. View Source
• [2] Comley RA, van der Aart J, Gulyás B, Garnier M, Iavarone L, Halldin C, Rabiner EA. In vivo occupancy of the 5-HT1A receptor by a novel pan 5-HT1(A/B/D) receptor antagonist, GSK588045, using positron emission tomography. Neuropharmacology. 2015;92:44-52. doi: 10.1016/j.neuropharm.2014.12.030. View Source
• [3] National Center for Biotechnology Information. PubChem Compound Summary for GR 127935 hydrochloride. >100-fold selectivity for 5-HT1B/1D over 5-HT1A, 5-HT2A, and 5-HT2C. Accessed via PubChem.ncbi.nlm.nih.gov. View Source

Electrophysiology and Voltammetry of Native 5-HT1 Antagonism

In rat raphe slice electrophysiology, SB-272183 (up to 1 μM) did not alter basal cell firing rate but attenuated the inhibitory effect of the 5-HT1A agonist (+)-8-OH-DPAT, yielding an apparent pKb of 7.1 [1]. In fast cyclic voltammetry studies in rat DRN, SB-272183 (1 μM) blocked sumatriptan-induced inhibition of electrically-evoked 5-HT efflux with an apparent pKb of 7.2, without affecting basal 5-HT efflux [1]. These native-tissue pKb values are approximately one order of magnitude lower than the recombinant pKi values (8.0–8.7), a discrepancy the authors attribute to higher endogenous 5-HT tone and receptor reserve differences in native preparations [1]. For comparison, the selective 5-HT1A antagonist WAY100635 (1 μM) blocked the 5-HT response in DRN autoradiography without intrinsic activity [1], but WAY100635 has no activity at 5-HT1B/1D receptors and thus cannot address the sumatriptan-blockade endpoint.

Native Tissue Antagonism (Electrophysiology/Voltammetry)

Head-to-head

pKb 7.1 vs. 8-OH-DPAT (5-HT1A); pKb 7.2 vs. sumatriptan (5-HT1B/1D)
No effect on basal firing or basal 5-HT efflux at 1 µM

Confirmed blockade of both autoreceptor classes in physiologically relevant readouts

pKb shift from recombinant pKi attributed to endogenous 5-HT tone; single tool for both endpoints

Evidence Dimension	Apparent antagonist potency (pKb) at native tissue 5-HT1A and 5-HT1B/1D receptors using electrophysiological and voltammetric readouts
Target Compound Data	pKb = 7.1 vs. (+)-8-OH-DPAT (5-HT1A, raphe slice electrophysiology); pKb = 7.2 vs. sumatriptan (5-HT1B/1D, fast cyclic voltammetry in DRN); no effect on basal firing or basal 5-HT efflux up to 1 μM
Comparator Or Baseline	WAY100635 (1 μM): blocks 5-HT response in DRN autoradiography (5-HT1A only, no intrinsic activity). GR127935: previously shown to potentiate [3H]-5-HT release in cortical slices; SB-272183 produced comparable potentiation at 100 and 1000 nM.
Quantified Difference	SB-272183 demonstrated functional antagonism at both 5-HT1A (pKb 7.1) and 5-HT1B/1D (pKb 7.2) in native tissue. Neither WAY100635 nor GR127935 individually provides measurable antagonism at both receptor classes.
Conditions	Rat horizontal/coronal brain slices (350–400 μM) containing dorsal raphe nucleus; extracellular single-unit recording with aCSF-filled microelectrodes; fast cyclic voltammetry with carbon fibre microelectrode, triangular voltage scan (−1 V to +1.4 V to −1 V)

Why This Matters

Native-tissue electrophysiology and voltammetry provide the most physiologically relevant measures of autoreceptor antagonism; SB-272183 is validated across both 5-HT1A- and 5-HT1B/1D-mediated responses in the same preparation, eliminating the need for multiple tool compounds.

• [1] Watson J, Roberts C, Scott C, Kendall I, Collin L, Day NC, Harries MH, Soffin E, Davies CH, Randall AD, Heightman T, Gaster L, Wyman P, Parker C, Price GW, Middlemiss DN. SB-272183, a selective 5-HT1A, 5-HT1B and 5-HT1D receptor antagonist in native tissue. Br J Pharmacol. 2001 Jul;133(6):797-806. doi: 10.1038/sj.bjp.0704133. View Source

SAR: From SB-272183 to 5-HT1B-Selective SB-616234

An SAR study using SB-272183 as the chemical starting point demonstrated that introducing cis-2,6-dimethyl substitution onto the piperazine ring was a key structural modification that imparted both excellent selectivity over 5-HT1A and 5-HT1D receptors and low intrinsic activity, leading to the identification of the selective 5-HT1B receptor antagonist SB-616234 [1]. SB-616234 (SB-616234-A) has a pKi of 8.3 ± 0.2 at human 5-HT1B receptors and is ≥100-fold selective over all tested molecular targets except h5-HT1D (pKi = 6.6 ± 0.1) [2]. This SAR trajectory validates SB-272183 as a versatile scaffold: the parent compound delivers balanced pan-autoreceptor antagonism, while a single defined chemical modification of the piperazine ring redirects selectivity toward the 5-HT1B subtype [1]. No analogous SAR expansion has been reported for GR127935 yielding a selective 5-HT1A or 5-HT1D antagonist.

Scaffold Versatility for SAR

Class-level

cis-2,6-dimethylpiperazine modification shifts profile to selective 5-HT1B antagonist SB-616234 (pKi 8.3)

May support design of subtype-selective probes from a characterized pan-autoreceptor scaffold

SAR trajectory validated; GR127935 scaffold lacks analogous expansion

Evidence Dimension	Scaffold versatility: ability to generate subtype-selective derivatives via defined structural modification
Target Compound Data	SB-272183 (N-methylpiperazine): mixed 5-HT1A/1B/1D antagonist (pKi 8.0, 8.1, 8.7). Core scaffold: 5-chloro-2,3-dihydroindole-1-carboxamide with naphthyl-pyridyl substituent.
Comparator Or Baseline	SB-616234 (cis-2,6-dimethylpiperazine analog of SB-272183): selective 5-HT1B antagonist (pKi 8.3 at h5-HT1B; pKi 6.6 at h5-HT1D; >100-fold selective over other targets). GR127935: no published SAR yielding selective 5-HT1A or 5-HT1D derivatives from its biphenyl-oxadiazole scaffold.
Quantified Difference	A single chemical modification (N-methylpiperazine → cis-2,6-dimethylpiperazine) shifts SB-272183 from a mixed 5-HT1A/1B/1D profile to a 5-HT1B-selective profile with >100-fold discrimination against 5-HT1A and 5-HT1D.
Conditions	Radioligand binding at human recombinant receptors expressed in CHO cells; [35S]-GTPγS functional assays for intrinsic activity determination

Why This Matters

For medicinal chemistry and chemical biology groups, SB-272183 offers a structurally characterized, synthetically tractable starting point for designing subtype-selective probes, a capability not equivalently demonstrated for other mixed 5-HT1 antagonist scaffolds.

• [1] Wyman PA, Marshall HR, Flynn ST, King RJ, Thompson M, Smith PW, Heightman TD, Gaster LM, Middlemiss DN, Price GW, Roberts C, Scott CM, Watson JM, Gordon LJ, Holland VA, Powles J, Riley GJ, Stean TO, Trail BK, Upton N, Austin NE, Ayrton AD, Coleman T, Cutler L, Dawson LA. Identification of a potent and selective 5-HT1B receptor antagonist. Bioorg Med Chem Lett. 2005 Nov 1;15(21):4708-4712. doi: 10.1016/j.bmcl.2005.07.085. PMID: 16153839. View Source
• [2] Dawson LA, Hughes ZA, Starr KR, Storey JD, Bettelini L, Bacchi F, Arban R, Poffe A, Melotto S, Hagan JJ, Price GW. Characterisation of the selective 5-HT1B receptor antagonist SB-616234-A: in vivo neurochemical and behavioural evidence of anxiolytic/antidepressant activity. Neuropharmacology. 2006 Jun;50(8):975-983. doi: 10.1016/j.neuropharm.2006.02.002. View Source

SB-272183: High-Impact Application Scenarios

Simultaneous 5-HT1A/1B/1D Blockade for In Vivo Microdialysis

In microdialysis paradigms designed to achieve unrestricted elevation of extracellular 5-HT, the combined blockade of somatodendritic 5-HT1A autoreceptors (dorsal raphe) and terminal 5-HT1B/1D autoreceptors (projection areas) is mechanistically required. SB-272183's triple-receptor profile (pKi 8.0, 8.1, 8.7 at 5-HT1A, 5-HT1B, 5-HT1D, respectively) enables this with a single agent, eliminating the pharmacokinetic variability introduced by co-administering WAY100635 plus GR127935 [1]. The compound's validated silent antagonist behavior in native dorsal raphe tissue (no intrinsic activity up to 10 μM in GTPγS autoradiography) further ensures that observed 5-HT elevations reflect autoreceptor blockade rather than confounding partial agonism [1].

Ex Vivo Autoradiography and Electrophysiology of 5-HT Autoreceptors

SB-272183 is uniquely suited for ex vivo brain slice studies requiring antagonist coverage of both 5-HT1A and 5-HT1B/1D receptors in the same preparation. Electrophysiological data confirm pKb of 7.1 against the 5-HT1A agonist (+)-8-OH-DPAT in raphe slices, while fast cyclic voltammetry data confirm pKb of 7.2 against the 5-HT1B/1D agonist sumatriptan [1]. The compound does not alter basal neuronal firing or basal 5-HT efflux at concentrations up to 1 μM, confirming an absence of confounding intrinsic activity in native tissue [1].

Medicinal Chemistry Scaffold for 5-HT1 Subtype-Selective Probes

The SAR study by Wyman et al. (2005) demonstrated that a single defined modification to SB-272183's piperazine ring (cis-2,6-dimethyl substitution) converts the mixed 5-HT1A/1B/1D profile into the 5-HT1B-selective antagonist SB-616234 (pKi 8.3 at h5-HT1B; >100-fold selectivity over h5-HT1D and other targets) [2]. This established SAR trajectory makes SB-272183 a structurally characterized, synthetically accessible starting point for medicinal chemistry campaigns aiming to develop subtype-selective 5-HT1 receptor probes, with the parent compound serving as the pan-autoreceptor reference standard [1][2].

Reference Standard for 5-HT1D Recombinant vs. Native Pharmacology

SB-272183's high intrinsic activity at recombinant h5-HT1D receptors (IA = 0.8) coupled with its silent antagonist behavior at native 5-HT1D receptors provides a well-characterized tool for investigating the impact of receptor expression level and G-protein coupling efficiency on ligand pharmacology [1]. This recombinant-to-native divergence is quantitatively documented in the same study using identical [35S]-GTPγS binding methodology, making SB-272183 a valuable reference compound for laboratories studying functional selectivity and protean agonism at GPCRs [1].

Application

Selection Property

Validation Focus

In vivo microdialysis for extracellular 5-HT elevation

Triple-receptor blockade without polypharmacy

5-HT efflux increase with single agent vs. antagonist combination

Ex vivo brain slice electrophysiology / autoradiography

Native tissue silent antagonist profile

Absence of basal activity; concurrent 5-HT1A and 5-HT1B/1D blockade

Medicinal chemistry scaffold for subtype-selective probes

Structurally characterized pan-autoreceptor starting point

SAR-defined modification route to 5-HT1B-selective antagonist

Recombinant-to-native pharmacology reference

Documented functional state divergence

GTPγS comparison: partial agonist (recombinant) vs. silent antagonist (native)

• [1] Watson J, Roberts C, Scott C, Kendall I, Collin L, Day NC, Harries MH, Soffin E, Davies CH, Randall AD, Heightman T, Gaster L, Wyman P, Parker C, Price GW, Middlemiss DN. SB-272183, a selective 5-HT1A, 5-HT1B and 5-HT1D receptor antagonist in native tissue. Br J Pharmacol. 2001 Jul;133(6):797-806. doi: 10.1038/sj.bjp.0704133. View Source
• [2] Wyman PA, Marshall HR, Flynn ST, King RJ, Thompson M, Smith PW, Heightman TD, Gaster LM, Middlemiss DN, Price GW, Roberts C, Scott CM, Watson JM, Gordon LJ, Holland VA, Powles J, Riley GJ, Stean TO, Trail BK, Upton N, Austin NE, Ayrton AD, Coleman T, Cutler L, Dawson LA. Identification of a potent and selective 5-HT1B receptor antagonist. Bioorg Med Chem Lett. 2005 Nov 1;15(21):4708-4712. doi: 10.1016/j.bmcl.2005.07.085. View Source